Cas no 774608-40-1 (Benzene, 4-chloro-1-ethyl-2-iodo-)

Technical Introduction: Benzene, 4-chloro-1-ethyl-2-iodo-, is a halogenated aromatic compound featuring chloro, ethyl, and iodo substituents on a benzene ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki or Heck reactions) and electrophilic substitutions. The presence of both iodine and chlorine enhances its versatility for selective functionalization, while the ethyl group contributes to steric and electronic modulation. Its well-defined substitution pattern ensures predictable reactivity, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety protocols for aromatic halides.
Benzene, 4-chloro-1-ethyl-2-iodo- structure
774608-40-1 structure
Product Name:Benzene, 4-chloro-1-ethyl-2-iodo-
CAS No:774608-40-1
MF:C8H8ClI
MW:266.506593704224
CID:1785248
PubChem ID:68984613
Update Time:2025-05-21

Benzene, 4-chloro-1-ethyl-2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-1-ethyl-2-iodo-
    • 4-chloro-1-ethyl-2-iodobenzene
    • LQNNJVRJHRFWIK-UHFFFAOYSA-N
    • SCHEMBL4280341
    • DA-39750
    • 774608-40-1
    • 4-chloro-1-ethyl-2-iodo-benzene
    • Inchi: 1S/C8H8ClI/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2H2,1H3
    • InChI Key: LQNNJVRJHRFWIK-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1CC)Cl

Computed Properties

  • Exact Mass: 265.93593g/mol
  • Monoisotopic Mass: 265.93593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Benzene, 4-chloro-1-ethyl-2-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678775-100mg
4-Chloro-1-ethyl-2-iodobenzene
774608-40-1 98%
100mg
¥23860.00 2024-07-28

Additional information on Benzene, 4-chloro-1-ethyl-2-iodo-

Chemical Profile of Benzene, 4-chloro-1-ethyl-2-iodo (CAS No. 774608-40-1)

Benzene, 4-chloro-1-ethyl-2-iodo, identified by its CAS number 774608-40-1, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with halogen substituents, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both chloro and iodo groups on the benzene ring introduces unique reactivity patterns that are exploited in various chemical transformations.

The structural features of Benzene, 4-chloro-1-ethyl-2-iodo, make it a valuable building block for the development of novel pharmaceuticals and agrochemicals. The iodo substituent, in particular, is known for its high reactivity in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These reactions are widely employed in medicinal chemistry to create complex drug candidates with improved pharmacological properties.

In recent years, there has been a surge in research focused on the development of new methodologies for halogenation and functionalization of aromatic compounds. Benzene, 4-chloro-1-ethyl-2-iodo, has been utilized as a key precursor in these studies due to its ability to undergo selective transformations under mild conditions. For instance, palladium-catalyzed cross-coupling reactions have been extensively explored using this compound as a starting material, leading to the synthesis of diverse heterocyclic frameworks that are relevant to modern drug discovery.

The pharmaceutical industry has shown particular interest in leveraging the reactivity of Benzene, 4-chloro-1-ethyl-2-iodo, for the development of small-molecule inhibitors targeting various biological pathways. Researchers have demonstrated its utility in generating derivatives with potential anticancer, anti-inflammatory, and antimicrobial activities. The ability to introduce additional functional groups through cross-coupling reactions allows for fine-tuning of the molecular structure, enabling the optimization of drug-like properties such as solubility, bioavailability, and target binding affinity.

Advances in computational chemistry have further enhanced the understanding of how Benzene, 4-chloro-1-ethyl-2-iodo, behaves in different chemical environments. Molecular modeling studies have provided insights into the electronic properties and steric effects introduced by the chloro and iodo substituents, guiding the design of more efficient synthetic routes. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of Benzene, 4-chloro-1-ethyl-2-iodo, typically involves multi-step organic transformations that highlight the compound's synthetic utility. For example, it can be prepared through a sequence of halogenation reactions starting from ethylbenzene or other aromatic precursors. The precise control over regioselectivity during these reactions is crucial for obtaining the desired product with high yield and purity. Such synthetic strategies are emblematic of the broader trends in organic synthesis towards greener and more efficient methodologies.

In conclusion, Benzene, 4-chloro-1-ethyl-2-iodo (CAS No. 774608-40-1) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of novel therapeutics. As research continues to evolve, this compound is expected to play an even greater role in shaping the future of drug discovery and molecular innovation.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.